Cas no 2034429-61-1 (2-cyclopropyl-N-{[5-(furan-3-yl)pyridin-3-yl]methyl}acetamide)

2-Cyclopropyl-N-{[5-(furan-3-yl)pyridin-3-yl]methyl}acetamide is a synthetic organic compound featuring a cyclopropylacetamide core linked to a furan-substituted pyridine moiety. This structure imparts potential utility in medicinal chemistry and pharmaceutical research, particularly as an intermediate or scaffold for bioactive molecule development. The cyclopropyl group may enhance metabolic stability, while the furan and pyridine heterocycles offer opportunities for targeted interactions in drug design. Its well-defined molecular architecture allows for precise modifications, making it valuable for structure-activity relationship (SAR) studies. The compound’s purity and synthetic reproducibility are critical for consistent research applications. Further characterization would be necessary to explore its specific pharmacological or chemical properties.
2-cyclopropyl-N-{[5-(furan-3-yl)pyridin-3-yl]methyl}acetamide structure
2034429-61-1 structure
Product Name:2-cyclopropyl-N-{[5-(furan-3-yl)pyridin-3-yl]methyl}acetamide
CAS No:2034429-61-1
MF:C15H16N2O2
MW:256.299743652344
CID:5765891
PubChem ID:122162896
Update Time:2025-10-31

2-cyclopropyl-N-{[5-(furan-3-yl)pyridin-3-yl]methyl}acetamide Chemical and Physical Properties

Names and Identifiers

    • F6573-9021
    • 2-cyclopropyl-N-((5-(furan-3-yl)pyridin-3-yl)methyl)acetamide
    • 2034429-61-1
    • 2-cyclopropyl-N-[[5-(furan-3-yl)pyridin-3-yl]methyl]acetamide
    • AKOS032464265
    • 2-cyclopropyl-N-{[5-(furan-3-yl)pyridin-3-yl]methyl}acetamide
    • Inchi: 1S/C15H16N2O2/c18-15(6-11-1-2-11)17-8-12-5-14(9-16-7-12)13-3-4-19-10-13/h3-5,7,9-11H,1-2,6,8H2,(H,17,18)
    • InChI Key: VIBNXLWZUBXQKZ-UHFFFAOYSA-N
    • SMILES: O=C(CC1CC1)NCC1C=NC=C(C2=COC=C2)C=1

Computed Properties

  • Exact Mass: 256.121177757g/mol
  • Monoisotopic Mass: 256.121177757g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 317
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 55.1Ų

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Additional information on 2-cyclopropyl-N-{[5-(furan-3-yl)pyridin-3-yl]methyl}acetamide

Comprehensive Overview of 2-cyclopropyl-N-{[5-(furan-3-yl)pyridin-3-yl]methyl}acetamide (CAS No. 2034429-61-1)

In the rapidly evolving field of medicinal chemistry and drug discovery, 2-cyclopropyl-N-{[5-(furan-3-yl)pyridin-3-yl]methyl}acetamide (CAS No. 2034429-61-1) has emerged as a compound of significant interest. This molecule, characterized by its unique cyclopropyl and furan-pyridine hybrid structure, is being extensively studied for its potential applications in targeting various biological pathways. Researchers are particularly intrigued by its molecular interactions and binding affinity, which make it a promising candidate for further development.

The compound's structure features a cyclopropyl group attached to an acetamide backbone, linked to a pyridin-3-yl moiety substituted with a furan-3-yl ring. This combination of heterocycles is known to enhance bioavailability and metabolic stability, addressing common challenges in drug design. Recent studies highlight its potential role in modulating enzyme activity and receptor signaling, aligning with current trends in precision medicine and personalized therapeutics.

One of the key reasons 2-cyclopropyl-N-{[5-(furan-3-yl)pyridin-3-yl]methyl}acetamide garners attention is its relevance to neurodegenerative diseases and inflammatory disorders. With growing public interest in conditions like Alzheimer's and Parkinson's, this compound's potential to influence neuroprotective pathways is a hot topic. Additionally, its anti-inflammatory properties are being explored in the context of autoimmune diseases, a field where patients and researchers alike seek novel small-molecule inhibitors.

From a synthetic chemistry perspective, the preparation of CAS No. 2034429-61-1 involves multi-step organic transformations, including amide coupling and cross-coupling reactions. These methods are widely discussed in academic forums and industry publications, reflecting the demand for efficient synthetic routes to complex molecules. The compound's solubility and crystallinity properties also make it a subject of interest in pharmaceutical formulation research.

In the era of AI-driven drug discovery, 2-cyclopropyl-N-{[5-(furan-3-yl)pyridin-3-yl]methyl}acetamide exemplifies how computational tools can predict molecular behavior and optimize lead compounds. Searches for "furan-pyridine derivatives" and "cyclopropyl acetamide applications" have surged, indicating strong engagement from both academia and industry. Its potential as a kinase inhibitor or GPCR modulator further aligns with trending topics in targeted therapy.

Environmental and green chemistry considerations are also part of the discourse around this compound. Researchers are investigating eco-friendly synthesis methods to reduce waste and energy consumption, responding to global demands for sustainable pharmaceutical production. This dual focus on efficacy and sustainability positions CAS No. 2034429-61-1 as a forward-thinking subject in modern chemistry.

In summary, 2-cyclopropyl-N-{[5-(furan-3-yl)pyridin-3-yl]methyl}acetamide represents a convergence of structural innovation, therapeutic potential, and synthetic elegance. Its study addresses pressing questions in drug development while resonating with broader scientific and societal trends. As research progresses, this compound may well become a cornerstone in the next generation of bioactive molecules.

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